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Compound of Interest |

2-phenoxybenzenesulfonyl
Compound Name:
Chloride
CAS No.: 2688-85-9
Cat. No.: B1598654

Reagent Profile & Chemical Logic

2-Phenoxybenzenesulfonyl chloride is distinct from its more common para-isomer (4-
phenoxybenzenesulfonyl chloride). The ortho-positioning of the phenoxy group introduces
significant steric bulk and unique electronic effects that must be accounted for in experimental
design.

The "Ortho-Phenoxy" Effect

Unlike standard reagents like tosyl chloride, this molecule possesses a bulky phenoxy group
adjacent to the electrophilic sulfur center.

» Steric Hindrance: The ortho-phenoxy group shields the sulfur atom, potentially retarding the
rate of nucleophilic attack by amines.

» Electronic Modulation: The phenoxy oxygen donates electron density into the benzene ring
via resonance, but inductively withdraws from the sulfonyl center. The net effect is a sulfonyl
chloride that is slightly less electrophilic than nitro- or trifluoromethyl-substituted analogs,
requiring optimized base catalysis.

 Lipophilicity: The resulting sulfonamides are highly lipophilic, which influences solubility and
purification strategies.
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Property Data

CAS Number 2688-85-9

Molecular Formula C12HoCIO3S

Molecular Weight 268.72 g/mol

Appearance Off-white crystalline powder or low-melting solid

2-8 °C, under inert atmosphere (Ar/Nz).
Storage . N
Moisture sensitive.

Reaction Mechanism & Visualization

The reaction follows a nucleophilic substitution at the sulfur atom.[1] The base serves a dual
role: deprotonating the amine to increase nucleophilicity (if using strong bases) and scavenging
the HCI byproduct to drive the equilibrium.
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Figure 1: Mechanistic pathway for sulfonylation. The ortho-substituent necessitates careful
consideration of the transition state energy.

Experimental Protocol
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Method A: Standard Conditions (DCM/Pyridine)

Best for: Robust amines and general screening.

Materials:

2-Phenoxybenzenesulfonyl chloride (1.1 equiv)
Amine substrate (1.0 equiv)[2]
Pyridine (3.0 equiv) OR Triethylamine (2.0 equiv) + DMAP (0.1 equiv)

Dichloromethane (DCM), anhydrous

Procedure:

Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve
the Amine (1.0 mmol) in anhydrous DCM (5 mL, 0.2 M concentration).

Base Addition: Add Pyridine (3.0 mmol) or Triethylamine.

o Critical Step: If the amine is sterically hindered (e.g., aniline derivatives), add DMAP (10
mol%) as a nucleophilic catalyst to overcome the steric bulk of the sulfonyl chloride.

Reagent Addition: Cool the solution to 0 °C (ice bath). Add 2-phenoxybenzenesulfonyl
chloride (1.1 mmol) portion-wise or dropwise as a solution in minimal DCM.

o Why: Exothermic control prevents side reactions.
Reaction: Allow the mixture to warm to room temperature (20-25 °C) and stir.

o Time: Due to the ortho-effect, reaction times may range from 4 to 16 hours. Monitor by
TLC or LCMS.

Quench: Once complete, quench with 1M HCI (aqueous) to neutralize excess base and
pyridine.

Method B: Schotten-Baumann Conditions (Biphasic)
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Best for: Water-soluble amines or amino acids.

Procedure:

Dissolve the amine in 1IN NaOH (aqueous).

Dissolve 2-phenoxybenzenesulfonyl chloride in THF or Dioxane.

Add the organic solution to the agueous amine solution rapidly with vigorous stirring.

Maintain pH > 9 by adding additional NaOH if necessary.

Workup and Purification Workflow

Because the 2-phenoxy group is highly lipophilic, the product will likely be very soluble in
organic solvents and stick to C18 columns.
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Figure 2: Purification decision tree. The lipophilic nature of the phenoxy group often allows for
recrystallization from ethanol/water mixtures.

Troubleshooting & Optimization

Observation Root Cause Corrective Action

o Add DMAP (10-20 mol%) or
Steric hindrance of the ortho-

Low Conversion (<50%) switch solvent to Pyridine
phenoxy group.
(neat) at 50 °C.

] ] Use anhydrous DCM/THF.
Moisture in solvent or "wet"

Hydrolysis of Reagent ] Ensure reagent is stored under
amine.
Argon.

) Use strict 1:1 stoichiometry.
_ _ Excess sulfonyl chloride or _
Bis-sulfonylation Add sulfonyl chloride slowly at

high temp. 0°C

o o ] Triturate with cold Hexanes or
o High lipophilicity preventing ) )
Product is Oily o Pentane. Sonicate to induce
crystallization. )
nucleation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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